Cas no 26853-49-6 ((1R,2R)-2-(aminomethyl)cyclohexan-1-amine)

• Product Name: (1R,2R)-2-(aminomethyl)cyclohexan-1-amine
• CAS No: 26853-49-6
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD18374355
• CID: 5110071
• PubChem ID: 2725099
• Update Time: 2026-03-03

(1R,2R)-2-(aminomethyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(aminomethyl)cyclohexan-1-amine

• MDL： MFCD18374355
• Inchi： 1S/C7H16N2/c8-5-6-3-1-2-4-7(6)9/h6-7H,1-5,8-9H2/t6-,7-/m1/s1
• InChI Key： ZUYYQGFCSKJGDO-RNFRBKRXSA-N
• SMILES： [C@@H]1(N)CCCC[C@@H]1CN

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on (1R,2R)-2-(aminomethyl)cyclohexan-1-amine

Compound CAS No. 26853-49-6: (1R,2R)-2-(Aminomethyl)cyclohexan-1-amine

The compound with CAS No. 26853-49-6, commonly referred to as (1R,2R)-2-(aminomethyl)cyclohexan-1-amine, is a versatile and intriguing molecule that has garnered significant attention in various fields of chemistry and pharmacology. This compound is a chiral diamine with a cyclohexane backbone, featuring two amine groups at the 1 and 2 positions. The cyclohexane ring provides structural stability, while the aminomethyl group introduces functional versatility, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of (1R,2R)-2-(aminomethyl)cyclohexan-1-amine in drug discovery. Its unique stereochemistry allows for specific interactions with biological targets, making it a promising candidate in the development of novel therapeutic agents. Researchers have explored its role as a scaffold for creating bioactive molecules with improved pharmacokinetic properties. For instance, its ability to form hydrogen bonds and participate in π-interactions has been leveraged in designing inhibitors for protein kinases and other enzyme targets.

In terms of synthesis, (1R,2R)-configuration is often achieved through asymmetric catalysis or resolution techniques. The compound's preparation involves multi-step reactions, including alkylation and reduction processes. Its synthesis has been optimized to improve yield and stereochemical control, ensuring scalability for industrial applications. The use of environmentally friendly reagents and catalytic systems has also been a focus in recent research to align with green chemistry principles.

The physical and chemical properties of (1R,2R)-2-(aminomethyl)cyclohexan-1-amine are well-documented. It exhibits a melting point of approximately 175°C and is soluble in common organic solvents such as ethanol and dichloromethane. Its pKa values reflect the basicity of its amine groups, which are crucial for its reactivity in various chemical transformations. These properties make it suitable for applications ranging from polymer synthesis to chiral catalysis.

One of the most exciting developments involving this compound is its role in materials science. Researchers have utilized its amine functionality to create cross-linked polymers with enhanced mechanical properties. The compound's ability to act as a cross-linking agent has opened new avenues in the development of high-performance materials for biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

Moreover, (1R,2R)-configuration has been exploited in asymmetric catalysis. The compound serves as a chiral ligand in transition metal-catalyzed reactions, enabling the enantioselective synthesis of complex organic molecules. This application underscores its importance in modern catalytic processes and highlights its potential for industrial-scale production of chiral pharmaceuticals.

In conclusion, (1R,2R)-2-(aminomethyl)cyclohexan-1-amine (CAS No. 26853-49-6) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, stereochemical properties, and functional versatility continue to drive innovative research and development across various disciplines.